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Compound of Interest

Compound Name: Benzeneseleninic anhydride

Cat. No.: B095557

For Immediate Release

This technical guide provides an in-depth overview of benzeneseleninic anhydride, a
versatile reagent in modern organic synthesis. Tailored for researchers, scientists, and
professionals in drug development, this document details its chemical properties, molecular
structure, and significant applications, with a focus on experimental protocols and its role as a
powerful oxidizing agent.

Core Compound Identification

Benzeneseleninic anhydride is a commercially available organoselenium compound. Key
identifiers and properties are summarized below.
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Property Value Citation(s)
CAS Number 17697-12-0 [1112]
Molecular Formula C12H1003Se2 [1][2]
Molecular Weight 360.13 g/mol [11[2]
Synonyms Phenylseleninic anhydride [1]
Appearance White to light beige powder

C1=CC=C(C=C1)--INVALID-
SMILES LINK--O--INVALID-LINK-- [1]
C2=CC=CC=C2

Molecular Structure

Benzeneseleninic anhydride features two phenyl groups attached to selenium atoms, which
are bridged by an oxygen atom. Each selenium atom is also double-bonded to an oxygen
atom.

Synthesis and Purification

Benzeneseleninic anhydride can be synthesized through the oxidation of diphenyl diselenide
with ozone.[2]

Purification Method: Commercial benzeneseleninic anhydride may contain benzeneseleninic
acid due to moisture absorption. A common purification method involves heating the anhydride
in a vacuum at 120°C for 72 hours until the hydroxyl band is absent in the infrared spectrum.[3]

Applications in Organic Synthesis

Benzeneseleninic anhydride is a mild and efficient oxidizing agent for a variety of functional
group transformations, which are crucial in the synthesis of complex molecules and active
pharmaceutical ingredients.

Oxidation of Phenols to Ortho-Quinones
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Benzeneseleninic anhydride selectively oxidizes phenols to their corresponding ortho-
quinones.[4] This transformation is a key step in the synthesis of various natural products and
bioactive molecules.

Oxidation of Benzylic Hydrocarbons

The reagent effectively converts benzylic hydrocarbons into aldehydes or ketones, providing a
valuable tool for the synthesis of aromatic carbonyl compounds.[3]

Dehydrogenation of Hydrazines to Azo Compounds

Benzeneseleninic anhydride is utilized for the dehydrogenation of hydrazines, leading to the
formation of azo compounds.

Regeneration of Carbonyl Compounds

This anhydride can be employed for the mild regeneration of carbonyl groups from their
hydrazone, oxime, and semicarbazone derivatives.[4]

Experimental Protocols

While detailed, step-by-step laboratory procedures are best sourced from primary literature, the
following outlines the general conditions for key reactions.
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Biological Activity and Relevance in Drug
Development

While primarily recognized as a synthetic reagent, some sources suggest that
benzeneseleninic anhydride and related organoselenium compounds may possess biological
properties, including anti-infective, antimicrobial, and anticancer activities.[1] However, detailed
studies on its mechanism of action in biological systems or its direct involvement in specific cell
signaling pathways are not extensively documented in the reviewed literature. Its principal
contribution to drug development lies in its utility as a versatile oxidizing agent for the synthesis
of complex organic molecules.

Visualizing a Key Synthetic Transformation:
Benzylic Oxidation Workflow

The following diagram illustrates a generalized workflow for the oxidation of a benzylic alcohol
to the corresponding carbonyl compound using benzeneseleninic anhydride.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b095557?utm_src=pdf-body
https://www.biosynth.com/p/FB149037/17697-12-0-benzeneseleninic-anhydride
https://www.benchchem.com/product/b095557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Benzylic Oxidation
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Caption: Generalized workflow for benzylic oxidation.

This diagram illustrates the logical flow from starting materials and reagents through the
reaction and purification steps to obtain the final oxidized product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzeneseleninic Anhydride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b095557#benzeneseleninic-anhydride-cas-number-
and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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